Cas no 219908-52-8 (8aH-1-Benzopyran-5,8,8a-triol,octahydro-2-[(1S)-1-hydroxyheptyl]-, (2S,4aR,5R,8S,8aS)-rel-(+)-)

• Product Name: 8aH-1-Benzopyran-5,8,8a-triol,octahydro-2-[(1S)-1-hydroxyheptyl]-, (2S,4aR,5R,8S,8aS)-rel-(+)-
• CAS No: 219908-52-8
• MF: C₁₆H₃₀O₅
• MW: 302.406405925751
• CID: 278783
• Update Time: 2024-03-01

8aH-1-Benzopyran-5,8,8a-triol,octahydro-2-[(1S)-1-hydroxyheptyl]-, (2S,4aR,5R,8S,8aS)-rel-(+)- Chemical and Physical Properties

Names and Identifiers

• 8aH-1-Benzopyran-5,8,8a-triol,octahydro-2-[(1S)-1-hydroxyheptyl]-, (2S,4aR,5R,8S,8aS)-rel-(+)-
• 8aH-1-Benzopyran-5,8,8a-triol,octahydro-2-[(1R)-1-hydroxyheptyl]-, (2R,4aS,5S,8R,8aR)-rel-(+)- (9CI)
• Koninginin G
• 8aH-1-Benzopyran-5,8,8a-triol, octahydro-2-[(1S)-1-hydroxyheptyl]-, (2S,4aR,5R,8S,8aS)-rel-(+)-

• Inchi： 1S/C16H30O5/c1-2-3-4-5-6-13(18)14-9-7-11-12(17)8-10-15(19)16(11,20)21-14/h11-15,17-20H,2-10H2,1H3
• InChI Key： PLZAVOYXRMPNBF-UHFFFAOYSA-N
• SMILES： CCCCCCC(C1OC2(C(C(CCC2O)O)CC1)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• XLogP3: 2.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans